Cas no 68807-90-9 (Phenolphthalein diphosphate tetrasodium salt)

• Product Name: Phenolphthalein diphosphate tetrasodium salt
• CAS No: 68807-90-9
• MF: C₂₀H₁₆Na₄O₁₂P₂
• MW: 602.240451812744
• MDL: MFCD00005907
• CID: 58872
• PubChem ID: 3085390
• Update Time: 2025-04-18

Phenolphthalein diphosphate tetrasodium salt Chemical and Physical Properties

Names and Identifiers

• Phenolphthalein diphosphate tetrasodium salt
• Tetrasodium [4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate
• Phenolphthalein bisphosphate tetrasodium salt
• Phenolphthalein diphosphate-Na4-salt research grade
• tetrasodium,[4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate,dihydrate
• FT-0641208
• EINECS 272-326-3
• DTXSID90218915
• Tetrasodium isobenzofuran-3,3-diylbis(p-phenylene) bis(phosphate)
• 68807-90-9
• tetrasodium;[4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate;dihydrate
• QYFYAAPDTZOYPC-UHFFFAOYSA-J
• DTXCID40141406
• DB-055190

• MDL： MFCD00005907
• Inchi： 1S/C20H16O10P2.4Na.2H2O/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27;;;;;;/h1-12H,(H2,22,23,24)(H2,25,26,27);;;;;2*1H2/q;4*+1;;/p-4
• InChI Key： QYFYAAPDTZOYPC-UHFFFAOYSA-J
• SMILES： P(=O)([O-])([O-])OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OP(=O)([O-])[O-])C2C=CC=CC=2C(=O)O1.[Na+].[Na+].[Na+].[Na+].O.O

Computed Properties

• Exact Mass: 583.96000
• Monoisotopic Mass: 601.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: 橙色 - 粉红色结晶粉末
• Density: Not available
• Melting Point: 198C
• Boiling Point: Not available
• Flash Point: Not available
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 199.99000
• LogP: 4.78040
• Vapor Pressure: Not available

Phenolphthalein diphosphate tetrasodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-34
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates